Cas no 107586-87-8 (2,7-Benzothiazolediamine,4-nitro-)
107586-87-8 structure
Product Name:2,7-Benzothiazolediamine,4-nitro-
CAS No:107586-87-8
MF:C7H6N4O2S
MW:210.213139057159
CID:127610
PubChem ID:13741047
Update Time:2025-04-18
2,7-Benzothiazolediamine,4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Benzothiazolediamine,4-nitro-
- 2,7-Benzothiazolediamine,4-nitro-(9CI)
- 107586-87-8
- 4-nitro-1,3-benzothiazole-2,7-diamine
-
- Inchi: 1S/C7H6N4O2S/c8-3-1-2-4(11(12)13)5-6(3)14-7(9)10-5/h1-2H,8H2,(H2,9,10)
- InChI Key: GBPDFDQVFTUIJW-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C(=CC=C(C1=2)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.02128
- Monoisotopic Mass: 210.02114662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 108.07
2,7-Benzothiazolediamine,4-nitro- Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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